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Introduction

Aluminum-calcium (Al-Ca) alloys are emerging as a promising class of materials, particularly
for casting applications. The Al-Ca system is characterized by a eutectic reaction, which
imparts favorable properties such as excellent castability, often comparable to or exceeding
that of conventional Al-Si alloys.[1][2] Unlike many alloying elements that significantly decrease
thermal conductivity, calcium offers a pathway to develop lightweight alloys with a desirable
balance of mechanical properties, corrosion resistance, and processability.[2][3] This guide
provides an in-depth analysis of the microstructure of eutectic Al-Ca alloys, detailing the
governing phase equilibria, the influence of additional alloying elements, and the experimental
methodologies used for their characterization.

The Aluminum-Calcium Phase Diagram and Eutectic
System

The foundation of the Al-Ca alloy microstructure lies in its binary phase diagram. The
aluminume-rich side of the diagram is dominated by a simple eutectic system.[3][4] The key
reaction involves the transformation of a liquid phase directly into two solid phases upon

cooling.

The Eutectic Reaction: The eutectic reaction in the Al-Ca system is defined as: L — a-Al +
AlaCa
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This transformation occurs at a specific composition and temperature. According to
experimental data, the eutectic point is at approximately 7.6 wt.% Ca (5.1-5.2 at.% Ca) and a
temperature of 616-617°C.[5][6] The phases formed are the aluminum solid solution (a-Al) and
the intermetallic compound AlsCa.[3][6] There is virtually negligible solid solubility of Ca in a-Al.

[2]

Simplified Al-Rich Section of the Al-Ca Phase Diagram

Eutectic Point
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===
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Caption: Simplified Al-Ca phase diagram (Al-rich side).

Microstructural Characteristics

The microstructure of Al-Ca alloys is directly dependent on the calcium content relative to the
eutectic composition.

o Hypoeutectic Alloys (<7.6 wt.% Ca): These alloys, such as Al-4%Ca, begin solidification by
forming primary crystals of the a-Al solid solution, typically in a dendritic morphology. As the
alloy cools, the remaining liquid reaches the eutectic composition and solidifies as a fine
eutectic mixture of a-Al and AlaCa colonies surrounding the primary dendrites.[7]

o Eutectic Alloys (~7.6 wt.% Ca): These alloys solidify entirely at the eutectic temperature,
forming a fully eutectic microstructure. This structure consists of intimately mixed, often fine
lamellar or fibrous, colonies of the a-Al and AlaCa phases.[8]
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o Hypereutectic Alloys (>7.6 wt.% Ca): In these alloys, the primary solidifying phase is the
intermetallic AlaCa. These primary AlsCa crystals are surrounded by the fine eutectic mixture
of a-Al and AlsCa.[6]

The solidification range for many hypo- and near-eutectic alloys is very narrow, which
contributes to their excellent casting properties.[1]

Influence of Additional Alloying Elements

The properties of Al-Ca alloys can be tailored by adding other elements. Common additions
include iron (Fe), silicon (Si), manganese (Mn), zirconium (Zr), and scandium (Sc).
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. Effect on Microstructure
Alloying Element(s) Reference
and Phases

Common impurities that form
new intermetallic phases. Can
form AlsFe, Al2CaSiz, and
ternary AlioCaFe2. A
Fe. Si quaternary eute.ctlc L - (Al)+ 1
AlaCa + Al2CaSiz + AlsFe can
occur at 611°C. Fe and Si-
bearing phases exhibit
favorable morphology without

coarse needles.

Added for hardening and grain
refinement. Mn can form
Als(Fe, Mn) phases.[7] Zr can
form primary AlsZr aluminides.
Mn, Zr, Sc g [21[7]
[7] Sc and Zr additions lead to
the precipitation of
strengthening AlsSc or

Al3(Sc,Zr) particles.[2]

In the Al-Ca-Mg-Si system, Mg
can form AlsMgz and Mg2Si

Mg phases. Adding Ca and Si to [3]
Al-Mg alloys can increase

hardness.

In an Al-5%Ca-3%La alloy, the
eutectic structure was retained

La _ [°]
even after severe plastic

deformation.

Quantitative Data Summary
Table 1: Compositions and Phases in Investigated Al-Ca
Alloys
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Alloy Composition

Eutectic /

Primary Phase(s) Reference
(wt.%) Secondary Phases
Al-4%Ca-0.7%Mn- Eutectic: a-Al + AlaCa

a-Al [7]
0.4%Fe + Als(Fe,Mn)
Al-6%Ca-1%Fe- Eutectic colonies, Fe-

] o-Al _ _ [1]

0.5%Si and Si-bearing phases
Al-3%Zn-3%Ca- Eutectic: a-Al + AlzSc

o-Al, AlzSc (L12) [2]

0.3%Sc

+ AlaCa

Al-3%Zn-3%Ca-
0.2%Sc-0.1%Zr

Alz(Sc,Zr) (D023)

Eutectic: a-Al +
Als(Sc,zr) (L12) +
AlaCa

[2]

Table 2: Mechanical Properties of Select Al-Ca Alloys
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. Ultimate
Alloy . Yield . .
. Processing Tensile Elongation

Compositio . Strength Reference

Condition Strength (%)
n (wt.%) (YS)

(UTS)

Al-6%Ca-

As-Cast - - - [9]
1%Fe

ECAP, 4 _
Al-6%Ca- YS increased

passes @ - 2 9]
1%Fe by 2.8x

200°C

ECAP, 4 _
Al-5%Ca- YS increased

passes @ - 9 [9]
3%La by 1.5x

200°C
Al-3%Zn-

Aged @
3%Ca- - 269 MPa 4.6 [2]

300°C, 3h
0.3%Sc
Al-3%Zn-
3%Ca- Aged @

- 206 MPa 7.1 [2]

0.1%Sc- 300°C, 3h
0.2%Zr

Experimental Protocols

The characterization of Al-Ca alloys follows a systematic workflow, from synthesis to detailed

analysis.
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General Experimental Workflow for Al-Ca Alloy Characterization

1. Alloy Synthesis

Material Preparation
(High Purity Al, Master Alloys)

Melting & Alloying
(Resistance Furnace, ~750°C)

Casting
(Graphite or Steel Mold)

T

\

2. Thermo-Mechanical Processing/éptional)

\

\

\

\

\

\

Cleat Treatment (Annealing, Agingﬁ D
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Deformation (ECAP, Rolling)

For as-cast
analysis

\

Sample Preparation
(Sectioning, Grinding, Polishing)

\3. Characterization

Microscopy (SEM)
& Composition (EDS)

Phase Identification (XRD)

Thermal Analysis (DSC/DTA)

Mechanical Testing
(Hardness, Tensile Tests)
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Caption: Workflow for Al-Ca alloy synthesis and characterization.

Detailed Methodologies

¢ Alloy Preparation:
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o Melting: High-purity aluminum (99.99%) serves as the base. Alloying elements like
calcium, iron, or zinc are introduced via binary master alloys (e.g., Al-15%Ca).[1] Melting is
typically performed in an electric resistance furnace using a graphite-chamotte or clay-
graphite crucible at temperatures around 720-750°C.[1][2] A protective argon atmosphere
may be used to prevent oxidation.[10]

o Casting: The molten alloy is poured into a preheated graphite or permanent steel mold to
produce ingots. The cooling rate during solidification is a critical parameter, with rates
around 10 K/s being typical for graphite mold casting.[1]

e Microstructural Characterization:

o Metallography and SEM/EDX: Samples are sectioned, ground, and polished for analysis.
Scanning Electron Microscopy (SEM) is used to observe the microstructure, including the
morphology of the eutectic and primary phases. Energy Dispersive X-ray Spectroscopy
(EDX) provides the elemental composition of these phases.[5]

o X-ray Diffraction (XRD): This technique is used to identify the crystal structures of the
phases present in the alloy, confirming the presence of a-Al, AlaCa, and other
intermetallics.[5]

o Differential Thermal Analysis (DTA/DSC): DTA or Differential Scanning Calorimetry (DSC)
is employed to determine the critical temperatures of the alloy, such as the solidus,
liquidus, and eutectic temperatures, by measuring heat flow during heating and cooling
cycles.[1][5]

e Mechanical and Physical Property Evaluation:

o Mechanical Testing: Standard methods such as Vickers microhardness and tensile testing
are used to evaluate the mechanical properties, including yield strength, ultimate tensile
strength, and elongation.[2][9]

o Deformation Processing: Techniques like Equal-Channel Angular Pressing (ECAP) may be
applied to refine the grain structure and study the material's response to severe plastic
deformation.[9]
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Solidification Pathway Visualization

The sequence of phase formation during cooling is crucial for the final microstructure. The
diagram below illustrates this process for a hypoeutectic Al-Ca alloy.

Solidification Pathway of a Hypoeutectic Al-Ca Alloy

Start: Fully Liquid Alloy
(Above Liquidus)

Cooling through L + a-Al region
Primary a-Al dendrites nucleate and grow

T%mp !

Reaching Eutectic Temperature (~617°C)
Remaining liquid has eutectic composition

Isothermal
ransformation

Eutectic Reaction
L - o-Al + AlaCa
Fine eutectic structure forms

Finish: Fully Solid Microstructure
(Primary a-Al + Eutectic)

Click to download full resolution via product page

Caption: Phase formation during cooling of a hypoeutectic Al-Ca alloy.

Conclusion

Eutectic Al-Ca alloys represent a versatile materials system with significant potential for casting
and other applications. Their microstructure is fundamentally defined by the L - a-Al + AlaCa
eutectic reaction, resulting in a fine, two-phase composite structure. The properties of these
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alloys can be precisely controlled and enhanced through the addition of other elements like Mn,
Zr, and Sc for hardening, or by applying advanced processing techniques like ECAP. The
detailed experimental protocols outlined provide a robust framework for the continued research
and development of these promising lightweight materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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